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Compound of Interest

Compound Name: Allyl methyl sulfone

Cat. No.: B095783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the choice of reagents and building blocks is

paramount to the success of a synthetic campaign. Allyl-containing compounds are particularly

valuable due to the versatile reactivity of the allyl group. This guide provides a detailed

comparison of two key allylic sulfur compounds: allyl methyl sulfone and allyl methyl sulfide.

While structurally similar, the difference in the oxidation state of the sulfur atom imparts distinct

electronic properties, leading to divergent reactivity and applications in synthesis.

At a Glance: Key Differences
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Feature Allyl Methyl Sulfide Allyl Methyl Sulfone

Formula C4H8S C4H8O2S

Molecular Weight 88.17 g/mol 120.17 g/mol

Sulfur Oxidation State -2 +2

Electronic Nature of the Allyl

Group
Electron-rich Electron-deficient

Primary Reactivity

Nucleophilic sulfur, soft

electrophile at the allylic

position

Pronounced electrophilicity at

the β- and γ-carbons,

precursor to stabilized

carbanions

Key Applications

Precursor to allyl methyl

sulfone, limited direct use in

complex synthesis

Julia-Kocienski olefination,

Ramberg-Bäcklund reaction,

Michael acceptor, allylic

alkylation

Synthesis of Allyl Methyl Sulfide and Allyl Methyl
Sulfone
The synthesis of these two compounds is intrinsically linked, as allyl methyl sulfone is most

commonly prepared by the oxidation of allyl methyl sulfide.

Synthesis of Allyl Methyl Sulfide
A straightforward method for the synthesis of allyl methyl sulfide involves the nucleophilic

substitution of an allyl halide with a thiolate.

Allyl Halide (e.g., Allyl Bromide)

Allyl Methyl Sulfide

SN2 Reaction

Sodium Thiomethoxide (NaSMe)
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Click to download full resolution via product page

Caption: Synthesis of Allyl Methyl Sulfide.

Synthesis of Allyl Methyl Sulfone
The oxidation of allyl methyl sulfide to allyl methyl sulfone can be achieved using various

oxidizing agents. A common and effective method utilizes meta-chloroperoxybenzoic acid (m-

CPBA).

Allyl Methyl Sulfide

Allyl Methyl Sulfone

Oxidation

m-CPBA (2 equiv.)

Allyl Methyl Sulfone

Allylated Product

MeSO2- (good leaving group)

Nucleophile (Nu-) SN2 or SN2'

Allyl Methyl Sulfone Vinyl Methyl SulfoneIsomerization (base)

Michael Adduct
Nucleophile (Nu-)

1,4-Addition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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